Cas no 214079-09-1 (Furo[3,4-f]benzothiazole-5,7-dione)
214079-09-1 structure
Product Name:Furo[3,4-f]benzothiazole-5,7-dione
CAS No:214079-09-1
MF:C9H3NO3S
MW:205.190020799637
CID:242805
PubChem ID:10655835
Update Time:2025-04-19
Furo[3,4-f]benzothiazole-5,7-dione Chemical and Physical Properties
Names and Identifiers
-
- Furo[3,4-f]benzothiazole-5,7-dione
- Furo[3,4-f]benzothiazole-5,7-dione (9CI)
- furo[3,4-f][1,3]benzothiazole-5,7-dione
- Furo[3,4-f]benzothiazole-5,7-dione(9ci)
- 214079-09-1
- DTXSID60443055
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- Inchi: 1S/C9H3NO3S/c11-8-4-1-6-7(14-3-10-6)2-5(4)9(12)13-8/h1-3H
- InChI Key: HCHNRDRBNUHVSL-UHFFFAOYSA-N
- SMILES: S1C=NC2C=C3C(=O)OC(C3=CC1=2)=O
Computed Properties
- Exact Mass: 204.98339
- Monoisotopic Mass: 204.98336413g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 56.26
Furo[3,4-f]benzothiazole-5,7-dione Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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